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Compound of Interest

Compound Name: Phoxim

Cat. No.: B1677734

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of phoxim as a soil
insecticide for controlling agricultural pests. The document includes detailed protocols for
efficacy testing and residue analysis, along with a summary of relevant quantitative data.

Introduction and Background

Phoxim is a non-systemic organophosphate insecticide that provides broad-spectrum control
of various agricultural pests.[1][2][3] It acts as a contact and stomach poison, making it effective
against a wide range of chewing and sucking insects.[1][2] Phoxim is available in several
formulations, including emulsifiable concentrates (EC) and granules (GR), suitable for soll
application. When applied to the soil, phoxim has a long residual period, making it effective for
controlling underground pests for one to two months.

Mechanism of Action

Phoxim's primary mode of action is the inhibition of the enzyme acetylcholinesterase (AChE) in
the nervous system of insects. AChE is responsible for breaking down the neurotransmitter
acetylcholine (ACh) in the synaptic cleft. By inhibiting AChE, phoxim causes an accumulation
of ACh, leading to overstimulation of nerve impulses, paralysis, and ultimately, the death of the
insect. The oxo-analogue of phoxim (PO-phoxim) is a potent metabolite that is 100 to 1000
times more insecticidally active than phoxim itself.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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